Cas no 842973-77-7 (5-[1-(2,3-Dimethyl-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine)

• Product Name: 5-[1-(2,3-Dimethyl-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine
• CAS No: 842973-77-7
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 1070596
• PubChem ID: 3155974
• Update Time: 2025-06-09

5-[1-(2,3-Dimethyl-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-[1-(2,3-Dimethyl-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine
• SR-01000323432
• AKOS024284206
• 5-[1-(2,3-dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine
• AKOS000303217
• SR-01000323432-1
• 842973-77-7
• 5-(1-(2,3-Dimethylphenoxy)ethyl)-1,3,4-thiadiazol-2-amine
• BAS 07340813

• MDL： MFCD05240301
• Inchi： 1S/C12H15N3OS/c1-7-5-4-6-10(8(7)2)16-9(3)11-14-15-12(13)17-11/h4-6,9H,1-3H3,(H2,13,15)
• InChI Key： NPAGTEVEAGUCNO-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C(C)OC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 249.09358328g/mol
• Monoisotopic Mass: 249.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.3Ų

5-[1-(2,3-Dimethyl-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-[1-(2,3-Dimethyl-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine

Introduction to 5-[1-(2,3-Dimethyl-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine (CAS No. 842973-77-7)

5-[1-(2,3-Dimethyl-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 842973-77-7, belongs to the class of thiadiazole derivatives, which are well-known for their broad spectrum of biological activities. The presence of a 2,3-dimethyl-phenoxy ethyl group and a thiadiazol-2-ylamine moiety in its molecular structure imparts distinct chemical and pharmacological characteristics that make it a promising candidate for further research and development.

The compound's structure is characterized by a thiadiazole ring system, which is a heterocyclic compound containing sulfur and nitrogen atoms in its ring. Thiadiazoles have been extensively studied for their potential applications in medicinal chemistry due to their ability to interact with various biological targets. The [1,3,4]thiadiazol-2-ylamine moiety specifically contributes to the compound's reactivity and binding affinity, making it an attractive scaffold for drug design.

The 2,3-dimethyl-phenoxy ethyl group attached to the thiadiazole ring adds another layer of complexity to the molecule. This group not only influences the electronic properties of the compound but also plays a crucial role in determining its solubility and bioavailability. The dimethyl substitution on the phenyl ring enhances the lipophilicity of the molecule, which can be advantageous for crossing biological membranes and achieving effective drug delivery.

In recent years, there has been a growing interest in thiadiazole derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. For instance, some thiadiazole derivatives have been found to exhibit anti-inflammatory, antimicrobial, and anticancer properties. The compound in question, 5-[1-(2,3-Dimethyl-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine, is being explored for its potential role in these areas.

One of the most intriguing aspects of this compound is its interaction with biological targets such as enzymes and receptors. The thiadiazole ring system can form hydrogen bonds and hydrophobic interactions with these targets, leading to selective binding and potential therapeutic effects. Additionally, the presence of the [1,3,4]thiadiazol-2-ylamine moiety allows for further functionalization, enabling researchers to fine-tune the compound's properties for specific applications.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug design. By understanding how different structural features influence biological activity, researchers can optimize compounds for better efficacy and reduced side effects. The unique structure of 5-[1-(2,3-Dimethyl-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine makes it an excellent candidate for SAR studies. Researchers are investigating how modifications to the thiadiazole ring and the attached groups affect its biological profile.

The pharmaceutical industry has shown particular interest in thiadiazole derivatives due to their versatility and potential therapeutic applications. These compounds have been tested in various preclinical models and have demonstrated promising results in treating conditions such as inflammation and cancer. The structural features of 5-[1-(2,3-Dimethyl-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine make it a valuable asset in this research effort.

In conclusion, 5-[1-(2,3-Dimethyl-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine is a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structure and functional properties make it an attractive candidate for further research and development. As more studies are conducted on this compound and related derivatives, we can expect to see new insights into its biological activities and potential therapeutic applications.